N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, also known as THIQ, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. THIQ is a heterocyclic compound that contains a thiadiazole ring, an isonicotinamide moiety, and a tetrahydrofuran group.
Scientific Research Applications
Antibacterial, Antifungal, and Anti-Tubercular Agents
Tetrahydropyrimidine–isatin hybrids, including derivatives with thiadiazolyl components, have been evaluated for their potential as antibacterial, antifungal, and anti-tubercular agents (Akhaja & Raval, 2012).
Photodynamic Therapy in Cancer Treatment
Compounds with thiadiazolyl components have been explored for their use in photodynamic therapy, a treatment for cancer. These compounds exhibit properties like high singlet oxygen quantum yield, which is significant for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Cognitive Deficits in Schizophrenia
A unique tetrahydrofuran ether class of compounds, related to the specified compound, has been identified as a potentiator of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors. These have potential applications in attenuating cognitive deficits in patients with schizophrenia (Shaffer et al., 2015).
Anticancer Activity
Derivatives containing thiadiazolyl groups have been synthesized and evaluated for their in vitro anticancer activity against various human cancer cell lines. Certain compounds showed significant cytotoxicity, making them potential candidates for anticancer therapy (Abdo & Kamel, 2015).
Carbonic Anhydrase Inhibitors
Some derivatives have been designed and tested as inhibitors of human carbonic anhydrase isoforms. These compounds have shown varying degrees of inhibitory potential, suggesting their possible use in developing selective inhibitors (Mishra et al., 2016).
Antimicrobial Activity
Newly synthesized compounds with thiadiazolyl components have been assessed for their antimicrobial properties, showing moderate to good activity against various microorganisms (Saeed & Mumtaz, 2017).
properties
IUPAC Name |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O3S/c1-8-16-17-13(21-8)15-12(18)9-2-4-14-11(6-9)20-10-3-5-19-7-10/h2,4,6,10H,3,5,7H2,1H3,(H,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTDAMZZINXHOQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2=CC(=NC=C2)OC3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.